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Compound of Interest

3,5-Dimethylmorpholine
Compound Name:
hydrochloride

cat. No.: B1315185

CAS Number: 256518-81-7

A Comprehensive Overview for Researchers and
Drug Development Professionals

This technical guide provides an in-depth overview of 3,5-Dimethylmorpholine
hydrochloride, a heterocyclic compound of interest in pharmaceutical research and
development. This document consolidates available data on its chemical and physical
properties, synthesis, safety, and biological relevance, with a focus on its potential applications
in oncology.

Chemical and Physical Properties

3,5-Dimethylmorpholine hydrochloride is the hydrochloride salt of 3,5-Dimethylmorpholine.
The addition of hydrochloric acid increases the compound'’s polarity and water solubility, which
can be advantageous for pharmaceutical formulations. While specific experimental data for the
hydrochloride salt is limited in publicly available literature, the properties of the parent
compound, 3,5-Dimethylmorpholine, provide a foundational understanding.

Table 1: Physicochemical Properties of 3,5-Dimethylmorpholine and its Hydrochloride Salt
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3,5- 3,5-
Property Dimethylmorpholin = Dimethylmorpholin  Source
e e Hydrochloride
CAS Number 123-57-9 256518-81-7 [1]
Molecular Formula CeH13NO CeH14CINO [1]
Molecular Weight 115.17 g/mol 151.63 g/mol [1]
Appearance Liquid Solid (predicted) [1]
. ) Predicted to be
Solubility Soluble in water )
soluble in water
Flash Point 50 °C (122 °F) Not available [1]

Note: Some data for the hydrochloride salt are predicted based on the properties of the free
base and general principles of salt formation.

Synthesis and Manufacturing

A detailed, publicly available experimental protocol for the direct synthesis of 3,5-
Dimethylmorpholine hydrochloride is not readily found in the scientific literature. However, a
general approach can be inferred from the synthesis of similar substituted morpholines.

A plausible synthetic route would involve the cyclization of an appropriate precursor followed by
salt formation. For instance, the synthesis of the related compound, cis-2,6-
dimethylmorpholine, is achieved through the cyclization of diisopropanolamine in the presence
of sulfuric acid. A similar strategy could likely be adapted for 3,5-dimethylmorpholine, followed
by treatment with hydrochloric acid to yield the hydrochloride salt.

General Synthetic Workflow:

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds019404
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds019404
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds019404
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds019404
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds019404
https://www.benchchem.com/product/b1315185?utm_src=pdf-body
https://www.benchchem.com/product/b1315185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Upstream Signaling CDK4/6 Complex Cell Cycle Progression

( ‘\ eeeeeeeeeeeee
COK4/6 and nactivates o (g o Ex 7: )

Binds and Activates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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